N-Butyl-2-sulfanylacetamide

• CAS No.: 58547-78-7
• Molecular Formula: C6H13NOS
• Molecular Weight: 147.24 g/mol
• IUPAC Name: N-butyl-2-sulfanylacetamide
• InChI: InChI=1S/C6H13NOS/c1-2-3-4-7-6(8)5-9/h9H,2-5H2,1H3,(H,7,8)
• InChI Key: LUFRWKRJDPDNGD-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)CS

Description

N-Butyl-2-sulfanylacetamide is an organic compound with the molecular formula C6H13NOS It is a derivative of 2-sulfanylacetamide, where the hydrogen atom of the amino group is replaced by a butyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-Butyl-2-sulfanylacetamide typically involves the reaction of 2-sulfanylacetamide with butylamine. The reaction is carried out under controlled conditions, often in the presence of a catalyst to facilitate the formation of the desired product. The reaction can be represented as follows:

$$\text{2-sulfanylacetamide} + \text{butylamine} \rightarrow \text{this compound}$$2-sulfanylacetamide+butylamine→this compound

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale synthesis using similar reaction conditions. The process is optimized to ensure high yield and purity of the final product. Techniques such as distillation and recrystallization are employed to purify the compound.

Chemical Reactions Analysis

Types of Reactions

N-Butyl-2-sulfanylacetamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into its corresponding thiol.

Substitution: Nucleophilic substitution reactions can occur at the sulfur atom, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride are used.

Substitution: Reagents like alkyl halides are employed for substitution reactions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Thiols.

Substitution: Various substituted derivatives depending on the reagent used.

Scientific Research Applications

N-Butyl-2-sulfanylacetamide has diverse applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Explored for its potential therapeutic applications, particularly in drug development.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of N-Butyl-2-sulfanylacetamide involves its interaction with specific molecular targets. The compound can act as a nucleophile, participating in various chemical reactions. Its sulfur atom plays a crucial role in its reactivity, allowing it to form stable complexes with metal ions and other electrophiles. The exact pathways and molecular targets depend on the specific application and reaction conditions.

Comparison with Similar Compounds

Similar Compounds

N-tert-Butyl-2-sulfanylacetamide: Similar structure but with a tert-butyl group instead of a butyl group.

2-Sulfanylacetamide: The parent compound without the butyl substitution.

N-Butyl-Benzenesulfonamide: Contains a benzenesulfonamide group instead of the sulfanylacetamide group.

Uniqueness

N-Butyl-2-sulfanylacetamide is unique due to its specific substitution pattern, which imparts distinct chemical properties and reactivity. Its butyl group enhances its lipophilicity, making it more suitable for certain applications compared to its analogs.